Cas no 333792-88-4 (2-methyl-5-(pyrimidin-5-yl)aniline)

• Product Name: 2-methyl-5-(pyrimidin-5-yl)aniline
• CAS No: 333792-88-4
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 6382123
• PubChem ID: 23503678
• Update Time: 2025-06-12

2-methyl-5-(pyrimidin-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(pyrimidin-5-yl)aniline
• Benzenamine, 2-methyl-5-(5-pyrimidinyl)-
• SCHEMBL3343648
• HXYBSPXJXQTWSB-UHFFFAOYSA-N
• AKOS011779010
• EN300-1141926
• 333792-88-4
• 5-(3-amino-4-methylphenyl)pyrimidine
• 5-(3-amino4-methylphenyl)pyrimidine
• 5-(3-amino-4-methylphenyl)pyrimdine
• CS-0283826

• Inchi： 1S/C11H11N3/c1-8-2-3-9(4-11(8)12)10-5-13-7-14-6-10/h2-7H,12H2,1H3
• InChI Key： HXYBSPXJXQTWSB-UHFFFAOYSA-N
• SMILES： C1(N)=CC(C2=CN=CN=C2)=CC=C1C

Computed Properties

• Exact Mass: 185.095297364g/mol
• Monoisotopic Mass: 185.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.159±0.06 g/cm3(Predicted)
• Boiling Point: 388.9±37.0 °C(Predicted)
• pka: 3.55±0.10(Predicted)

Additional information on 2-methyl-5-(pyrimidin-5-yl)aniline

Professional Introduction to 2-methyl-5-(pyrimidin-5-yl)aniline (CAS No. 333792-88-4)

2-methyl-5-(pyrimidin-5-yl)aniline, a compound with the chemical identifier CAS No. 333792-88-4, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of aniline derivatives, which are widely recognized for their diverse pharmacological properties and potential applications in medicinal chemistry. The structural motif of this molecule, featuring a methyl group at the 2-position and a pyrimidine ring linked at the 5-position to an aniline core, imparts unique chemical and biological characteristics that make it a subject of considerable interest in contemporary research.

The aniline moiety, characterized by its aromatic ring system and amino group, is well-documented for its role in various biological processes. In particular, aniline derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the pyrimidine ring in 2-methyl-5-(pyrimidin-5-yl)aniline introduces additional functionality that can modulate the compound's interactions with biological targets. Pyrimidine derivatives are known for their importance in nucleic acid chemistry and have been explored as key components in drug development due to their ability to mimic or interfere with natural nucleobases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater precision. The combination of computational methods with experimental validation has been pivotal in understanding how modifications to the structure of 2-methyl-5-(pyrimidin-5-yl)aniline can influence its biological activity. For instance, studies have shown that subtle changes in the position or substitution pattern of the pyrimidine ring can significantly alter the compound's efficacy against specific enzymatic targets.

In the realm of drug discovery, 2-methyl-5-(pyrimidin-5-yl)aniline has been investigated for its potential as a lead compound in the development of new therapeutic agents. Its dual functionality allows for selective interaction with biological receptors, making it a promising candidate for targeted therapy. Researchers have explored its derivatives as inhibitors of kinases and other enzymes implicated in diseases such as cancer and neurodegeneration. The ability to fine-tune the electronic and steric properties of this molecule through strategic functionalization has opened up new avenues for designing more effective drugs.

The synthesis of 2-methyl-5-(pyrimidin-5-yl)aniline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted anilines and pyrimidine precursors, followed by methylation at the desired position. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have streamlined the process and made it more efficient. These techniques not only improve the accessibility of the compound but also allow for greater flexibility in modifying its structure.

The pharmacological profile of 2-methyl-5-(pyrimidin-5-yl)aniline has been studied both in vitro and in vivo. Preclinical trials have demonstrated its potential as an inhibitor of certain kinases, which are overexpressed in various cancers. The compound's ability to bind to these kinases with high affinity suggests that it could disrupt signaling pathways critical for tumor growth and progression. Additionally, its interaction with other biological targets has been explored, revealing potential applications in treating inflammatory diseases and neurological disorders.

The growing interest in personalized medicine has also spurred research into how individual genetic variations can affect responses to drugs like 2-methyl-5-(pyrimidin-5-yl)aniline. Genetic polymorphisms can influence drug metabolism and efficacy, making it essential to understand how these factors contribute to therapeutic outcomes. Population-based studies are being conducted to correlate genetic profiles with responses to this compound, aiming to identify subgroups that may benefit most from its use.

The environmental impact of pharmaceutical compounds is another critical consideration in their development. While 2-methyl-5-(pyrimidin-5-yl)aniline is not classified as a hazardous substance, its degradation products must be carefully evaluated to ensure they do not pose ecological risks. Biodegradation studies are being carried out to assess how this compound behaves in natural environments and what measures can be taken to mitigate any potential harm.

In conclusion, 2-methyl-5-(pyrimidin-5-yl)aniline (CAS No. 333792-88-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Ongoing research continues to uncover new applications for this compound and its derivatives, highlighting its importance as a tool for drug discovery and development. As our understanding of molecular interactions grows more sophisticated, compounds like this will play an increasingly vital role in addressing complex diseases and improving patient outcomes.